2-(3-Methoxyphenyl)-N-methyl-N-(1-pyridin-2-ylazetidin-3-yl)acetamide

• IUPAC Name: 2-(3-methoxyphenyl)-N-methyl-N-(1-pyridin-2-ylazetidin-3-yl)acetamide
• InChI: InChI=1S/C18H21N3O2/c1-20(15-12-21(13-15)17-8-3-4-9-19-17)18(22)11-14-6-5-7-16(10-14)23-2/h3-10,15H,11-13H2,1-2H3
• InChI Key: VAZKNAHGOOKNQP-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CN(C1)C2=CC=CC=N2)C(=O)CC3=CC(=CC=C3)OC
• Molecular Formula: C18H21N3O2
• Molecular Weight: 311.4 g/mol
• CAS No.: 2415518-31-7

Description

The compound “2-(3-Methoxyphenyl)-N-methyl-N-(1-pyridin-2-ylazetidin-3-yl)acetamide” is a complex organic molecule. It contains a methoxyphenyl group, a pyridinyl group, and an azetidinyl group, all connected by various bonds. These groups are common in many pharmaceuticals and could suggest a variety of potential uses.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different group to the molecule. The exact process would depend on the desired final product and the starting materials available.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely quite complex. The presence of the azetidinyl group (a type of four-membered ring) could introduce some interesting structural characteristics.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific groups present in the molecule. For example, the methoxyphenyl and pyridinyl groups might be expected to undergo certain types of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound (such as its melting point, boiling point, solubility, etc.) would depend on its exact structure.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a pharmaceutical, it might interact with certain proteins or enzymes in the body.

Safety and Hazards

The safety and potential hazards associated with this compound would depend on its structure and intended use. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future research directions for this compound could be numerous, depending on its properties and potential applications. It could be studied for its potential uses in medicine, industry, or other fields.